Cas no 1131614-89-5 (3-Iodo-4-((tetrahydro-2H-pyran-4-yl)methoxy)benzoic acid)

• Product Name: 3-Iodo-4-((tetrahydro-2H-pyran-4-yl)methoxy)benzoic acid
• CAS No: 1131614-89-5
• MF: C₁₃H₁₅IO₄
• MW: 362.160276651382
• CID: 1030579
• PubChem ID: 44828895
• Update Time: 2025-06-24

3-Iodo-4-((tetrahydro-2H-pyran-4-yl)methoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-((tetrahydro-2H-pyran-4-yl)methoxy)benzoic acid
• 3-iodo-4-(oxan-4-ylmethoxy)benzoic acid
• 3-iodanyl-4-(oxan-4-ylmethoxy)benzoic acid
• 3-iodo-4-(4-oxanylmethoxy)benzoic acid
• AK133785
• CTK8E2181
• FT-0658427
• KB-145096
• DB-060449
• A802931
• 3-Iodo-4-[(oxan-4-yl)methoxy]benzoic acid
• 3-Iodo-4-((tetrahydro-2H-pyran-4-yl)methoxy)benzoicacid
• 1131614-89-5
• AKOS015856035
• DTXSID80660984

• Inchi： 1S/C13H15IO4/c14-11-7-10(13(15)16)1-2-12(11)18-8-9-3-5-17-6-4-9/h1-2,7,9H,3-6,8H2,(H,15,16)
• InChI Key： KZAVWQIURIGYIV-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C=CC=1OCC1CCOCC1

Computed Properties

• Exact Mass: 362.00151g/mol
• Monoisotopic Mass: 362.00151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.8Ų

Additional information on 3-Iodo-4-((tetrahydro-2H-pyran-4-yl)methoxy)benzoic acid

Professional Introduction to 3-Iodo-4-((tetrahydro-2H-pyran-4-yl)methoxy)benzoic acid (CAS No. 1131614-89-5)

3-Iodo-4-((tetrahydro-2H-pyran-4-yl)methoxy)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 1131614-89-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its aromatic structure, functionalized with both an iodine substituent and a tetrahydropyran moiety, which imparts unique reactivity and potential biological activity. The presence of these distinct functional groups makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structural features of 3-Iodo-4-((tetrahydro-2H-pyran-4-yl)methoxy)benzoic acid position it as a versatile building block for drug discovery efforts. The iodine atom at the 3-position of the benzoic acid core facilitates palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings, which are widely employed in constructing biaryl structures. These types of structures are prevalent in many bioactive compounds, including several FDA-approved drugs. The methoxy group at the 4-position introduces polarity and hydrogen bonding potential, enhancing solubility and interactions with biological targets. Furthermore, the tetrahydropyran ring provides steric bulk and conformational flexibility, which can be exploited to modulate binding affinity and selectivity in drug design.

In recent years, there has been growing interest in the development of tetrahydropyran derivatives due to their utility as protecting groups and their ability to enhance pharmacokinetic properties of drug candidates. The incorporation of a tetrahydropyran ring into a benzoic acid scaffold has been explored in several studies aimed at improving metabolic stability and reducing immunogenicity. For instance, modifications of this type have shown promise in stabilizing carboxylic acid functionalities against hydrolysis, a common issue in oral formulations. This property is particularly relevant in the design of protease inhibitors and other enzyme-targeted therapies.

The iodine substituent on 3-Iodo-4-((tetrahydro-2H-pyran-4-yl)methoxy)benzoic acid also makes it a valuable precursor for radiolabeling applications. In modern drug development, positron emission tomography (PET) radiotracers are increasingly used for both diagnostic and therapeutic purposes. The palladium-catalyzed radioiodination of this compound has been investigated as a strategy to generate high-affinity PET probes for neurodegenerative diseases. Preliminary studies suggest that radiolabeled derivatives exhibit excellent binding affinity to specific transmembrane receptors, offering potential for non-invasive imaging of disease progression.

From a synthetic chemistry perspective, 3-Iodo-4-((tetrahydro-2H-pyran-4-yl)methoxy)benzoic acid serves as a critical intermediate in multi-step synthetic routes. The benzoic acid core can be further functionalized through esterification or amidation to introduce additional pharmacophores. The tetrahydropyran ring can be selectively removed under acidic or enzymatic conditions, allowing for the generation of linear or other cyclic analogs with tailored properties. Such flexibility is essential for optimizing lead compounds during the hit-to-drug process, where rapid iteration and structural diversification are key.

Recent advances in computational chemistry have further enhanced the utility of 3-Iodo-4-((tetrahydro-2H-pyran-4-yl)methoxy)benzoic acid in drug design. Molecular docking simulations have been performed to predict binding modes with various biological targets, including kinases, receptors, and enzymes implicated in cancer and inflammatory diseases. These studies have identified novel analogs with improved potency and reduced off-target effects. Additionally, quantum mechanical calculations have provided insights into the electronic structure and reactivity of this compound, guiding synthetic modifications aimed at optimizing pharmacokinetic profiles.

The pharmaceutical industry has also explored derivatives of 3-Iodo-4-((tetrahydro-2H-pyran-4-yl)methoxy)benzoic acid for their potential as prodrugs. Prodrugs are inactive precursors that are metabolically converted into active drugs within the body. The tetrahydropyran ring can serve as a solubilizing moiety that enhances oral bioavailability upon enzymatic hydrolysis. This approach has been successfully applied in the development of antiviral and anticancer agents, where prodrug strategies have demonstrated improved patient compliance due to better tolerability and absorption rates.

In conclusion, 3-Iodo-4-((tetrahydro-2H-pyran-4-ylmethoxy)benzoic acid (CAS No. 1131614-89-5) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse applications ranging from cross-coupling reactions to radiolabeling and prodrug design. As computational methods continue to evolve, the utility of this intermediate will likely expand further, offering new opportunities for innovation in medicinal chemistry.